Cas no 2229442-74-2 (2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol)
2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol
- EN300-1980332
- 2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol
- 2229442-74-2
-
- Inchi: 1S/C11H14ClNO/c12-9-2-1-8(10(14)5-9)6-11(7-13)3-4-11/h1-2,5,14H,3-4,6-7,13H2
- InChI Key: WLKRDYDMVSWRKW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)O)CC1(CN)CC1
Computed Properties
- Exact Mass: 211.0763918g/mol
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1980332-1g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 1g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-5g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 5g |
$3273.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-10g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 10g |
$4852.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-0.05g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 0.05g |
$948.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-0.1g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 0.1g |
$993.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-0.25g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 0.25g |
$1038.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-0.5g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 0.5g |
$1084.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-1.0g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 1g |
$1129.0 | 2023-05-31 | ||
| Enamine | EN300-1980332-2.5g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 2.5g |
$2211.0 | 2023-09-16 | ||
| Enamine | EN300-1980332-5.0g |
2-{[1-(aminomethyl)cyclopropyl]methyl}-5-chlorophenol |
2229442-74-2 | 5g |
$3273.0 | 2023-05-31 |
2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol
Introduction to 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol (CAS No. 2229442-74-2)
2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol (CAS No. 2229442-74-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.
The chemical structure of 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol is composed of a cyclopropyl ring attached to a phenolic moiety, with an amino group and a chlorine atom as key functional groups. The cyclopropyl ring, known for its strain and reactivity, imparts unique chemical properties to the molecule, making it an interesting candidate for further investigation.
Recent studies have highlighted the potential of 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol in modulating specific protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol could be a valuable lead compound for the development of novel anticancer agents.
In addition to its anticancer potential, 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol have been extensively studied to evaluate its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
The synthesis of 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol has been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have been refined to ensure high efficiency and scalability, making it feasible to produce this compound on a commercial scale.
In conclusion, 2-{1-(aminomethyl)cyclopropylmethyl}-5-chlorophenol (CAS No. 2229442-74-2) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
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